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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-bromo-3-cyclopropyl-1,2-thiazole is a heterocyclic compound featuring a thiazole ring

substituted with a bromine atom and a cyclopropyl group. The 1,2-thiazole (or isothiazole) ring

system is a significant structural motif in medicinal chemistry, known for its presence in a

variety of biologically active compounds.[1] The incorporation of a bromine atom provides a

versatile handle for further chemical modifications, such as cross-coupling reactions, making it

a valuable building block in the synthesis of more complex molecules. The cyclopropyl group, a

small, strained ring, is often introduced into drug candidates to improve metabolic stability,

binding affinity, and other pharmacokinetic properties. This guide provides a comprehensive

overview of the synthesis, properties, and potential applications of 5-bromo-3-cyclopropyl-
1,2-thiazole, with a focus on its relevance to drug discovery and development.
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A summary of the key physicochemical properties of 5-bromo-3-cyclopropyl-1,2-thiazole is

presented in the table below. These properties are crucial for understanding its behavior in

chemical reactions and biological systems.

Property Value Source

CAS Number 1513081-63-4 [2]

Molecular Formula C6H6BrNS [2]

Molecular Weight 204.09 g/mol [2]

Appearance Light yellow liquid

Purity Typically ≥96%

Synthesis of 5-bromo-3-cyclopropyl-1,2-thiazole
The synthesis of substituted 1,2-thiazoles can be approached through various synthetic

strategies. While specific literature detailing the synthesis of 5-bromo-3-cyclopropyl-1,2-
thiazole is not readily available, a plausible and commonly employed method involves the

construction of the thiazole ring from acyclic precursors. One of the most established methods

for thiazole synthesis is the Hantzsch synthesis, which involves the reaction of an α-haloketone

with a thioamide.[3][4] However, for 1,2-thiazoles, alternative cyclization strategies are often

necessary.

A potential synthetic pathway to 5-bromo-3-cyclopropyl-1,2-thiazole could involve the

reaction of a suitably substituted precursor that can undergo cyclization to form the desired

heterocyclic ring. The following diagram illustrates a generalized synthetic workflow for the

formation of a substituted 1,2-thiazole ring, which could be adapted for the synthesis of the

target compound.
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Step 1: Precursor Synthesis

Step 2: Thiazole Ring Formation

Step 3: Bromination
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Caption: A plausible synthetic workflow for 5-bromo-3-cyclopropyl-1,2-thiazole.

Experimental Protocol: A Generalized Approach to 5-
Bromo-1,2-thiazole Synthesis
While a specific protocol for 5-bromo-3-cyclopropyl-1,2-thiazole is not detailed in the

available literature, a general procedure for the synthesis and bromination of a 1,2-thiazole ring

can be outlined as follows. This protocol is illustrative and would require optimization for the

specific substrate.

Step 1: Synthesis of 3-cyclopropyl-1,2-thiazole (Hypothetical)

To a solution of an appropriate α,β-unsaturated cyclopropyl ketone in a suitable solvent (e.g.,

ethanol), add a source of sulfur and ammonia (e.g., Lawesson's reagent followed by an

ammonia source).

Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by

Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and remove the solvent

under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 3-cyclopropyl-1,2-

thiazole.

Step 2: Bromination to 5-bromo-3-cyclopropyl-1,2-thiazole

Dissolve 3-cyclopropyl-1,2-thiazole in a suitable solvent (e.g., glacial acetic acid or a

chlorinated solvent).

Slowly add a brominating agent, such as N-bromosuccinimide (NBS) or elemental bromine,

to the solution at a controlled temperature (e.g., 0 °C to room temperature).

Stir the reaction mixture for a specified time, again monitoring by TLC.

Once the starting material is consumed, quench the reaction with a reducing agent (e.g.,

sodium thiosulfate solution) if bromine was used.

Extract the product with an organic solvent, wash the organic layer with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the final product by column chromatography or distillation to obtain 5-bromo-3-
cyclopropyl-1,2-thiazole.

Applications in Drug Discovery
The thiazole nucleus is a privileged scaffold in medicinal chemistry, found in a wide array of

approved drugs with diverse therapeutic applications, including antibacterial, antifungal, anti-

inflammatory, and anticancer agents.[1][4][5] The presence of the cyclopropyl moiety and the

bromine atom in 5-bromo-3-cyclopropyl-1,2-thiazole suggests several potential applications

in drug discovery.

As a Synthetic Intermediate: The bromine atom at the 5-position serves as a key functional

group for introducing further molecular diversity through various cross-coupling reactions

(e.g., Suzuki, Stille, Sonogashira). This allows for the synthesis of libraries of novel

compounds for biological screening.
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Potential Biological Activities:

Anticancer: Many thiazole derivatives have demonstrated potent anticancer activity by

targeting various cellular pathways.[4] The unique substitution pattern of this compound

could lead to novel interactions with anticancer targets.

Antimicrobial: The thiazole ring is a core component of many antimicrobial agents.[4][6]

New derivatives are continuously being explored to combat drug-resistant pathogens.

Anti-inflammatory: Thiazole-containing compounds have been investigated as inhibitors of

inflammatory enzymes and pathways.[7]

Neurological Disorders: Some thiazole derivatives have shown potential in the treatment

of neurodegenerative diseases.[7]

The following diagram illustrates the central role of 5-bromo-3-cyclopropyl-1,2-thiazole as a

building block for generating diverse chemical entities for drug discovery programs.
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Caption: Role of 5-bromo-3-cyclopropyl-1,2-thiazole as a versatile intermediate in drug

discovery.
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Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 5-
bromo-3-cyclopropyl-1,2-thiazole. While a specific Material Safety Data Sheet (MSDS) for

this compound is not widely available, general safety guidelines for brominated heterocyclic

compounds should be followed.[8][9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[10]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors.[10] Avoid contact with skin and eyes.[9]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and strong acids.[8] Keep the container tightly closed.

Fire Hazards: Thiazole derivatives can be flammable.[11] Keep away from heat, sparks, and

open flames.[8] In case of fire, use appropriate extinguishing media such as carbon dioxide,

dry chemical powder, or foam.[8]

First Aid:

In case of skin contact: Wash off immediately with plenty of soap and water.[9]

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes and

seek medical attention.[9]

If inhaled: Move the person to fresh air.[9]

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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